![molecular formula C21H19N3O3 B2953773 N-(4-carbamoylphenyl)-1-(4-methylbenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide CAS No. 946254-19-9](/img/structure/B2953773.png)
N-(4-carbamoylphenyl)-1-(4-methylbenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-carbamoylphenyl)-1-(4-methylbenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide, also known as CMN-3, is a chemical compound that has gained attention in the field of scientific research due to its potential as a therapeutic agent. CMN-3 belongs to the class of dihydropyridine derivatives, which have been extensively studied for their biological activities.
Scientific Research Applications
Anticancer Research
1,4-Dihydropyridines have been studied for their anticancer properties. They may inhibit cancer cell growth and could be used in developing new chemotherapy agents .
Antimicrobial Applications
These derivatives also exhibit antimicrobial effects, which could lead to new treatments for bacterial infections .
Anti-inflammatory Uses
The anti-inflammatory properties of 1,4-dihydropyridines suggest they could be used in drugs to treat inflammation-related conditions .
Alzheimer’s Disease Treatment
There is potential for these compounds in treating Alzheimer’s disease , possibly by affecting amyloid plaques or tau proteins involved in the disease’s progression .
Hypertension Medication
Dihydropyridines are well-known as calcium channel blockers used in hypertension treatment. They help relax blood vessels and reduce blood pressure .
Anticoagulant Effects
Some dihydropyridine derivatives have shown anticoagulant effects, which could be useful in preventing blood clots .
Neuroprotective Properties
These compounds may have neuroprotective effects, offering potential benefits in neurodegenerative diseases beyond Alzheimer’s .
Antimalarial Activity
There is evidence of antimalarial activity among dihydropyridine derivatives, which could lead to new therapies for this disease .
properties
IUPAC Name |
N-(4-carbamoylphenyl)-1-[(4-methylphenyl)methyl]-2-oxopyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19N3O3/c1-14-4-6-15(7-5-14)13-24-12-2-3-18(21(24)27)20(26)23-17-10-8-16(9-11-17)19(22)25/h2-12H,13H2,1H3,(H2,22,25)(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YMSWCWJVHMPHCY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CN2C=CC=C(C2=O)C(=O)NC3=CC=C(C=C3)C(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-carbamoylphenyl)-1-(4-methylbenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.